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Compound of Interest

Compound Name: 6-Amino-5-chloronicotinic acid

Cat. No.: B1283278

An In-depth Technical Guide to 6-Amino-5-chloronicotinic Acid: Chemical Properties and
Structure

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of 6-Amino-5-chloronicotinic acid, tailored for researchers,
scientists, and professionals in drug development.

Core Chemical Properties

6-Amino-5-chloronicotinic acid is a substituted pyridinecarboxylic acid. Its chemical and
physical properties are summarized in the table below, providing a foundational understanding
of its characteristics.
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Property Value Source

6-amino-5-chloropyridine-3-
IUPAC Name ] ] [1]
carboxylic acid

CAS Number 41668-11-5 [21[31[4]
Molecular Formula C6H5CIN202 [11[4115]
Molecular Weight 172.57 g/mol [4]
Melting Point 323 °C (decomposes) [1]
LogP 1.59660 [1]
Physical Form Solid

Chemical Structure and Identifiers

The structure of 6-Amino-5-chloronicotinic acid, featuring a pyridine ring with amino, chloro,
and carboxylic acid substituents, is fundamental to its chemical behavior and potential
biological activity.

Identifier String Source

SMILES C1=C(C=NC(=C1C)N)C(=0)0  [1]

INChI=1S/C6H5CIN202/c7-4-
InChl 1-3(6(10)11)2-9-5(4)8/h1-2H,  [1]
(H2,8,9)(H,10,11)

ODKOPTSSZHBINK-
InChlKey [1]
UHFFFAOYSA-N

Potential Biological Activity and Signaling Pathways

While specific signaling pathways for 6-Amino-5-chloronicotinic acid are not extensively
documented, related aminonicotinic acid derivatives have been noted for their potential as
antibacterial agents.[6] The proposed mechanism of action for some of these compounds
involves the inhibition of critical bacterial enzymes such as DNA gyrase and topoisomerase 1V,
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which are essential for bacterial DNA replication.[6] Inhibition of these enzymes leads to
disruptions in DNA synthesis and repair, ultimately resulting in bacterial cell death.
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Conceptual Signaling Pathway: Enzyme Inhibition
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Generalized Experimental Workflow for Substituted Nicotinic Acid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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